Cas no 2091616-49-6 (4-(3-(Fluoromethyl)azetidin-1-yl)aniline)

• Product Name: 4-(3-(Fluoromethyl)azetidin-1-yl)aniline
• CAS No: 2091616-49-6
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5721536
• PubChem ID: 121201655
• Update Time: 2025-07-19

4-(3-(Fluoromethyl)azetidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2091616-49-6
• 4-(3-(fluoromethyl)azetidin-1-yl)aniline
• AKOS026709781
• 4-[3-(fluoromethyl)azetidin-1-yl]aniline
• F1907-5368
• Benzenamine, 4-[3-(fluoromethyl)-1-azetidinyl]-
• 4-(3-(Fluoromethyl)azetidin-1-yl)aniline

• Inchi： 1S/C10H13FN2/c11-5-8-6-13(7-8)10-3-1-9(12)2-4-10/h1-4,8H,5-7,12H2
• InChI Key： QEJDFKRRSLVYFS-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C=CC(=CC=2)N)C1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 343.5±17.0 °C(Predicted)
• pka: 5.69±0.10(Predicted)

Additional information on 4-(3-(Fluoromethyl)azetidin-1-yl)aniline

Introduction to 4-(3-(Fluoromethyl)azetidin-1-yl)aniline (CAS No. 2091616-49-6)

4-(3-(Fluoromethyl)azetidin-1-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2091616-49-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the class of azetidine derivatives, which have garnered considerable attention due to their versatile biological activities and structural properties. The presence of a fluoromethyl group and an aniline moiety in its structure imparts unique characteristics that make it a valuable scaffold for developing novel therapeutic agents.

The fluoromethyl group, a key substituent in this compound, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug molecules. Its incorporation into pharmaceutical candidates often enhances bioavailability and reduces susceptibility to enzymatic degradation. In contrast, the aniline moiety contributes to the compound's aromaticity and potential interactions with biological targets such as enzymes and receptors. Together, these structural features make 4-(3-(Fluoromethyl)azetidin-1-yl)aniline a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of azetidine derivatives in drug development. Azetidine rings are cyclic amines that can mimic natural amino acid structures, allowing them to interact with biological systems in unique ways. The flexibility of the azetidine core enables the design of compounds with tailored properties, making them suitable for targeting various diseases. Studies have demonstrated that azetidine-based molecules exhibit potential therapeutic effects in areas such as oncology, inflammation, and infectious diseases.

The synthesis of 4-(3-(Fluoromethyl)azetidin-1-yl)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoromethyl group typically involves fluorination techniques, which can be achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The subsequent coupling of the azetidine ring with aniline necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical research.

In the realm of drug discovery, 4-(3-(Fluoromethyl)azetidin-1-yl)aniline has been investigated for its potential as a lead compound or intermediate in the development of new drugs. Its structural features suggest interactions with biological targets that could lead to therapeutic benefits. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. Such findings underscore the importance of exploring its pharmacological potential further.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like 4-(3-(Fluoromethyl)azetidin-1-yl)aniline for drug development. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These insights guide experimental design and help optimize properties such as potency, selectivity, and toxicity profiles. By leveraging computational tools alongside traditional experimental approaches, scientists can more efficiently navigate the complex landscape of drug discovery.

As research continues to uncover new biological mechanisms and therapeutic targets, compounds like 4-(3-(Fluoromethyl)azetidin-1-yl)aniline are expected to play an increasingly significant role in pharmaceutical innovation. The combination of structural diversity provided by azetidine derivatives and functional groups such as fluoromethyl offers a rich foundation for designing next-generation therapeutics. Future studies may focus on expanding synthetic libraries containing related compounds to identify additional hits with enhanced biological activity.

The broader impact of such research extends beyond individual compounds to contribute to our understanding of disease mechanisms at a molecular level. By developing innovative molecules like 4-(3-(Fluoromethyl)azetidin-1-yl)aniline, scientists aim to address unmet medical needs and improve patient outcomes across various therapeutic areas. The continued exploration of azetidine-based scaffolds represents a dynamic frontier in medicinal chemistry that holds promise for future breakthroughs.